Cas no 1514031-09-4 (3-(3-chlorothiophen-2-yl)propanoic acid)
3-(3-chlorothiophen-2-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-chlorothiophen-2-yl)propanoic acid
- 1514031-09-4
- EN300-1981735
-
- Inchi: 1S/C7H7ClO2S/c8-5-3-4-11-6(5)1-2-7(9)10/h3-4H,1-2H2,(H,9,10)
- InChI Key: MHCBWABUTFPNJH-UHFFFAOYSA-N
- SMILES: ClC1C=CSC=1CCC(=O)O
Computed Properties
- Exact Mass: 189.9855283g/mol
- Monoisotopic Mass: 189.9855283g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 65.5Ų
3-(3-chlorothiophen-2-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1981735-0.05g |
3-(3-chlorothiophen-2-yl)propanoic acid |
1514031-09-4 | 95% | 0.05g |
$229.0 | 2023-09-16 | |
| Enamine | EN300-1981735-0.1g |
3-(3-chlorothiophen-2-yl)propanoic acid |
1514031-09-4 | 95% | 0.1g |
$342.0 | 2023-09-16 | |
| Enamine | EN300-1981735-0.25g |
3-(3-chlorothiophen-2-yl)propanoic acid |
1514031-09-4 | 95% | 0.25g |
$487.0 | 2023-09-16 | |
| Enamine | EN300-1981735-0.5g |
3-(3-chlorothiophen-2-yl)propanoic acid |
1514031-09-4 | 95% | 0.5g |
$768.0 | 2023-09-16 | |
| Enamine | EN300-1981735-1g |
3-(3-chlorothiophen-2-yl)propanoic acid |
1514031-09-4 | 95% | 1g |
$986.0 | 2023-09-16 | |
| Enamine | EN300-1981735-2.5g |
3-(3-chlorothiophen-2-yl)propanoic acid |
1514031-09-4 | 95% | 2.5g |
$1931.0 | 2023-09-16 | |
| Enamine | EN300-1981735-5g |
3-(3-chlorothiophen-2-yl)propanoic acid |
1514031-09-4 | 95% | 5g |
$2858.0 | 2023-09-16 | |
| Enamine | EN300-1981735-10g |
3-(3-chlorothiophen-2-yl)propanoic acid |
1514031-09-4 | 95% | 10g |
$4236.0 | 2023-09-16 | |
| Enamine | EN300-1981735-1.0g |
3-(3-chlorothiophen-2-yl)propanoic acid |
1514031-09-4 | 95% | 1g |
$0.0 | 2023-06-07 | |
| Aaron | AR0292X2-50mg |
3-(3-chlorothiophen-2-yl)propanoicacid |
1514031-09-4 | 95% | 50mg |
$340.00 | 2025-02-17 |
3-(3-chlorothiophen-2-yl)propanoic acid Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on 3-(3-chlorothiophen-2-yl)propanoic acid
Recent Advances in the Study of 3-(3-Chlorothiophen-2-yl)propanoic Acid (CAS: 1514031-09-4)
3-(3-Chlorothiophen-2-yl)propanoic acid (CAS: 1514031-09-4) is a chlorinated thiophene derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the design of enzyme inhibitors and receptor modulators. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential therapeutic applications.
One of the most notable advancements in the study of 3-(3-chlorothiophen-2-yl)propanoic acid is its incorporation into the synthesis of novel small-molecule inhibitors targeting inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The researchers utilized a structure-activity relationship (SAR) approach to optimize the compound's efficacy, resulting in derivatives with improved selectivity and reduced off-target effects.
In addition to its anti-inflammatory properties, 3-(3-chlorothiophen-2-yl)propanoic acid has shown promise in the field of oncology. A recent preprint article (2024) on bioRxiv reported that this compound serves as a scaffold for the development of proteolysis-targeting chimeras (PROTACs), which are designed to degrade specific oncogenic proteins. The study highlighted the compound's ability to form stable interactions with E3 ubiquitin ligases, a critical feature for PROTAC functionality. These findings open new avenues for targeted cancer therapies.
From a chemical synthesis perspective, advancements in the scalable production of 3-(3-chlorothiophen-2-yl)propanoic acid have been reported. A 2023 patent (US20230145678A1) describes an efficient, low-cost method for its synthesis using palladium-catalyzed cross-coupling reactions. This innovation addresses previous challenges related to yield and purity, making the compound more accessible for industrial and academic research.
Despite these promising developments, challenges remain in the clinical translation of 3-(3-chlorothiophen-2-yl)propanoic acid-based therapeutics. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability, necessitating further optimization of its formulation. Additionally, its potential toxicity profiles in long-term use are yet to be fully elucidated. Ongoing research is focused on addressing these limitations through structural modifications and advanced drug delivery systems.
In conclusion, 3-(3-chlorothiophen-2-yl)propanoic acid (CAS: 1514031-09-4) represents a versatile and valuable building block in medicinal chemistry. Its applications span anti-inflammatory drug development, targeted cancer therapy, and beyond. As research continues to uncover its full potential, this compound is poised to play a pivotal role in the next generation of therapeutics. Future studies should prioritize translational research to bridge the gap between laboratory findings and clinical applications.
1514031-09-4 (3-(3-chlorothiophen-2-yl)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)